Cas no 446276-23-9 (1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid)

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid structure

446276-23-9 structure

Product Name:1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid

CAS No:446276-23-9

MF:C₁₃H₁₁F₃N₂O₃

MW:300.233253717422

MDL:MFCD01935857

CID:3060997

PubChem ID:2774290

Update Time:2025-04-21

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl -5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid
- 446276-23-9
- MFCD01935857
- CS-0332167
- 1,3-Dimethyl-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carboxylic acid
- CHEMBL5484364
- SCHEMBL876555
- 12F-307S
- HMS1366M15
- Bionet2_000983
- PXLDNTZHJFLCCC-UHFFFAOYSA-N
- 1,3-dimethyl-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carboxylic acid
- DTXSID901147139
- 1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid
- AKOS005069583
- 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid
- MDL： MFCD01935857
- Inchi： 1S/C13H11F3N2O3/c1-7-10(12(19)20)11(18(2)17-7)21-9-5-3-4-8(6-9)13(14,15)16/h3-6H,1-2H3,(H,19,20)
- InChI Key： PXLDNTZHJFLCCC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)OC1=C(C(=O)O)C(C)=NN1C)(F)F

Computed Properties

Exact Mass: 300.07217670Da
Monoisotopic Mass: 300.07217670Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Melting Point: 200-203°C

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM520509-1g	1,3-Dimethyl-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carboxylic acid	446276-23-9	97%	1g	$606	2022-06-11
Apollo Scientific	PC8460-500mg	1,3-Dimethyl -5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid	446276-23-9	97%	500mg	£341.00	2023-09-02
Apollo Scientific	PC8460-1g	1,3-Dimethyl -5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid	446276-23-9	97%	1g	£458.00	2023-09-02
abcr	AB157568-1 g	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid	446276-23-9		1g	€558.30	2022-03-05
TRC	D027155-250mg	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic Acid	446276-23-9		250mg	$ 545.00	2022-06-02
TRC	D027155-500mg	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic Acid	446276-23-9		500mg	$ 900.00	2022-06-02
Key Organics Ltd	12F-307S-1MG	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy] -1H-pyrazole-4-carboxylic acid	446276-23-9	>95%	1mg	£28.00	2025-02-09
Key Organics Ltd	12F-307S-5MG	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy] -1H-pyrazole-4-carboxylic acid	446276-23-9	>95%	5mg	£35.00	2025-02-09
Key Organics Ltd	12F-307S-10MG	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy] -1H-pyrazole-4-carboxylic acid	446276-23-9	>95%	10mg	£48.00	2025-02-09
Key Organics Ltd	12F-307S-0.5G	1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy] -1H-pyrazole-4-carboxylic acid	446276-23-9	>95%	0.5g	£195.00	2025-02-09

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Related Literature

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